Cas no 2229129-85-3 (tert-butyl N-{2-amino-2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethyl}carbamate)

• Product Name: tert-butyl N-{2-amino-2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethyl}carbamate
• CAS No: 2229129-85-3
• MF: C₁₂H₁₈ClF₃N₄O₂
• MW: 342.745131969452
• CID: 6227009
• PubChem ID: 165688695
• Update Time: 2025-06-29

tert-butyl N-{2-amino-2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-amino-2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethyl}carbamate
• tert-butyl N-{2-amino-2-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]ethyl}carbamate
• EN300-1884581
• 2229129-85-3

• Inchi： 1S/C12H18ClF3N4O2/c1-11(2,3)22-10(21)18-5-6(17)7-8(12(14,15)16)19-20(4)9(7)13/h6H,5,17H2,1-4H3,(H,18,21)
• InChI Key： SPUXQKQQKOQYBO-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)(F)F)=NN1C)C(CNC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 342.1070380g/mol
• Monoisotopic Mass: 342.1070380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 82.2Ų

Additional information on tert-butyl N-{2-amino-2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethyl}carbamate

Introduction to CAS No 2229129-85-3 and Tert-butyl N-{2-amino-2,5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethyl}carbamate

The compound with the CAS No 2229129-85-3 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, formally known as Tert-butyl N-{2-amino-2,5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethyl}carbamate, represents a sophisticated molecular structure designed to interact with biological targets in a highly specific manner. The presence of multiple functional groups, including amino, chloro, methyl, and trifluoromethyl substituents, as well as the pyrazole core, contributes to its unique chemical properties and potential biological activities.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry due to their diverse pharmacological profiles. The pyrazole scaffold, in particular, has been extensively studied for its role in various therapeutic applications. Pyrazole derivatives are known for their ability to modulate enzyme activity and receptor binding, making them valuable candidates for drug discovery. The specific arrangement of substituents in Tert-butyl N-{2-amino-2,5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethyl}carbamate is thought to enhance its binding affinity and selectivity towards certain biological targets.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of new drugs. The combination of the pyrazole core with the carbamate functional group provides a framework that can be further modified to optimize pharmacokinetic and pharmacodynamic properties. Researchers have been exploring various synthetic routes to derive analogs of this compound, aiming to improve its solubility, bioavailability, and metabolic stability. These efforts are part of a broader trend in drug discovery where structure-based design plays a crucial role.

The CAS No 2229129-85-3 identifier ensures that researchers can reliably access and reference this compound in their studies. The systematic naming convention provides a clear and unambiguous description of the molecular structure, which is essential for collaboration and reproducibility in scientific research. This compound has been synthesized and characterized by multiple research groups, each contributing to a growing body of knowledge about its properties and potential applications.

Recent advancements in computational chemistry have enabled more efficient screening of candidate compounds like Tert-butyl N-{2-amino-2,5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethyl}carbamate. Molecular modeling techniques can predict how this compound might interact with biological targets at the atomic level, providing insights that guide experimental design. These computational methods are often combined with high-throughput screening assays to identify promising drug candidates rapidly. The integration of computational tools with traditional experimental approaches has accelerated the pace of drug discovery significantly.

The biological activity of Tert-butyl N-{2-amino-2,5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethyl}carbamate has been explored in several preclinical studies. Initial findings suggest that it may exhibit potent effects on enzymes and receptors relevant to inflammatory diseases and cancer. The pyrazole moiety is particularly interesting because it can engage with multiple binding sites on target proteins, leading to allosteric modulation. This property could make the compound an effective therapeutic agent if further studies confirm its efficacy and safety profile.

In conclusion, CAS No 2229129-85-3 represents a significant advancement in pharmaceutical chemistry. The detailed molecular structure of Tert-butyl N-{2-amino-2,5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethyl}carbamate offers a promising foundation for developing new drugs with improved therapeutic outcomes. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the treatment of various diseases. The ongoing development efforts underscore the importance of innovative chemical synthesis and structural optimization in modern drug discovery.